Cas no 2137551-36-9 (N-propyl-4-(4H-1,2,4-triazol-3-yl)aniline)

• Product Name: N-propyl-4-(4H-1,2,4-triazol-3-yl)aniline
• CAS No: 2137551-36-9
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5961488
• PubChem ID: 154972646
• Update Time: 2025-08-05

N-propyl-4-(4H-1,2,4-triazol-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• N-propyl-4-(4H-1,2,4-triazol-3-yl)aniline
• SCHEMBL22181978
• 2137551-36-9
• EN300-1067972

• Inchi： 1S/C11H14N4/c1-2-7-12-10-5-3-9(4-6-10)11-13-8-14-15-11/h3-6,8,12H,2,7H2,1H3,(H,13,14,15)
• InChI Key： MFSZRXHKPRARQX-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C2=NC=NN2)=CC=1)CCC

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 53.6Ų

Additional information on N-propyl-4-(4H-1,2,4-triazol-3-yl)aniline

N-Propyl-4-(4H-1,2,4-Triazol-3-Yl)Aniline: A Comprehensive Overview

N-Propyl-4-(4H-1,2,4-triazol-3-yl)aniline is a versatile organic compound with the CAS registry number 2137551-36-9. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural properties and potential applications. The molecule consists of an aniline derivative substituted with a 1,2,4-triazole ring at the para position and a propyl group attached to the nitrogen atom. This combination of functional groups imparts distinctive chemical and biological properties to the compound.

The 1,2,4-triazole moiety is a heterocyclic aromatic ring that is known for its stability and ability to participate in hydrogen bonding. This feature makes it a valuable component in drug design, particularly in the development of bioisosteres and receptor-targeted therapies. Recent studies have highlighted the potential of N-propyl substituents in modulating the pharmacokinetic profiles of aniline derivatives. The propyl group enhances lipophilicity, which can improve the compound's bioavailability and permeability across biological membranes.

In terms of synthesis, N-propyl-4-(4H-1,2,4-triazol-3-yl)aniline can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One common approach involves the reaction of 4-aminoaniline with 1,2,4-triazole derivatives under specific conditions to form the desired product. The optimization of reaction conditions has been a focus of recent research efforts to enhance yield and purity.

The biological activity of this compound has been extensively studied. In vitro assays have demonstrated its potential as an inhibitor of various enzymes, including kinases and proteases. For instance, studies have shown that N-propyl substitution can enhance the inhibitory activity against tyrosine kinases, making it a promising candidate for anticancer drug development. Additionally, the compound exhibits moderate anti-inflammatory properties, which could be harnessed for therapeutic applications in inflammatory diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of N-propyl-4-(4H-1,2,4-triazol-3-yl)aniline with target proteins. Molecular docking studies have revealed that the triazole ring plays a critical role in stabilizing interactions with protein pockets through hydrogen bonding and π–π interactions. These insights are valuable for guiding further optimization of the compound's structure to improve its therapeutic efficacy.

In materials science, this compound has been explored as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The nitrogen-rich structure of N-propyl derivatives makes them suitable for coordinating with metal ions. Recent research has demonstrated their potential as building blocks for MOFs with high surface area and porosity, which could find applications in gas storage and catalysis.

The environmental impact of synthetic compounds like N-propyl-4-(4H-1,2,4-triazol-3-yl)aniline is another area of growing interest. Studies have evaluated its biodegradability under various conditions to assess its potential risks to aquatic ecosystems. Results indicate that under aerobic conditions, the compound undergoes gradual degradation via microbial action; however, further research is needed to fully understand its environmental fate.

In conclusion, N-propyl-4-(4H-1,2,4-triazol-3-yl)aniline represents a multifaceted compound with diverse applications across multiple disciplines. Its unique structural features make it an attractive candidate for both therapeutic development and materials innovation. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and practical applications.